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Compound of Interest

6-Bromo-1H-indazole-3-
Compound Name: o
carbonitrile

cat. No.: B1292560

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-1H-indazole-3-carbonitrile was
not available. The following guidance is based on safety data for structurally similar
compounds, including other halogenated indazoles and nitriles. It is imperative that
researchers, scientists, and drug development professionals conduct a thorough, site-specific
risk assessment before handling this chemical. This document is intended to provide immediate
safety and logistical information for laboratory use.

Based on analogous compounds, 6-Bromo-1H-indazole-3-carbonitrile is anticipated to be
harmful if swallowed, in contact with skin, or inhaled.[1][2] It may also cause serious eye and
skin irritation, and respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

To ensure the safety of all laboratory personnel, the following personal protective equipment is
mandatory when handling 6-Bromo-1H-indazole-3-carbonitrile.
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Personal Protective Specifications and
Body Part . .
Equipment Rationale

Nitrile or neoprene gloves are
recommended.[6] Thin
disposable nitrile gloves
provide a barrier for brief
contact and should be

Hands Chemical-resistant gloves discarded immediately if
contaminated.[7] For
prolonged contact, thicker
gloves should be considered.
[8] Always inspect gloves for

tears or holes before use.

o Provides crucial protection
Safety glasses with side ) )
Eyes ) against splashes and airborne
shields or goggles )
particles.[6]

To be used in conjunction with
safety glasses or goggles,
especially when there is a

Face Face shield o ) )
significant risk of splashing or
when handling larger

quantities.[6][9]

A standard lab coat is required

Body Laboratory coat to protect against skin contact.

[6]

Required when handling the
powder outside of a certified
chemical fume hood or if dust
Respiratory NIOSH-approved respirator generation is likely.[6] The
specific type of respirator
should be determined by a

formal risk assessment.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is essential for the safe handling of 6-Bromo-1H-
indazole-3-carbonitrile:

. Preparation and Engineering Controls:

All handling of solid 6-Bromo-1H-indazole-3-carbonitrile should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[10]

Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.[2][10]

Protect work surfaces by using disposable plastic-backed absorbent paper.[8]

Before starting work, verify that all necessary PPE is available and in good condition.
. Handling the Compound:

Wear all required PPE as detailed in the table above.[11]

Avoid the formation of dust when handling the solid material.[4][12] Use appropriate tools,
such as spatulas, for transferring the compound.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area.[3][4]

Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling, even if
gloves were worn.[4][13]

. In Case of a Spill:
Evacuate the immediate area and alert colleagues.[4]

If the spill is small and you are trained to handle it, wear appropriate PPE, including
respiratory protection.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.es/store/msds?partNumber=10157422&countryCode=ES&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.echemi.com/sds/6-bromo-3-iodo-1hindazole-pd180727110612.html
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://www.chemicalbook.com/msds/1h-indazole-6-bromo-1-3-methoxypropyl-3-methyl.pdf
https://aksci.com/sds/5306CB_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://aksci.com/sds/5306CB_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed,
labeled container for disposal.[3][4]

e Wash the spill area with soap and water.[4]

Disposal Plan

Proper disposal of 6-Bromo-1H-indazole-3-carbonitrile and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

. Waste Segregation:

Due to its bromine content, this compound is classified as a halogenated organic compound.
[10]

All waste, including contaminated PPE and labware, must be collected in a designated and
clearly labeled "Halogenated Organic Waste" container.[10]

Do Not Mix halogenated waste with non-halogenated organic waste.[10]
. Disposal Protocol:

Pure or Unused Compound: Carefully transfer the solid chemical into the designated
"Halogenated Organic Waste" container, avoiding dust generation.[10]

Contaminated Labware and Materials (e.g., gloves, weighing paper): Solid contaminated
materials should be placed in a sealed bag and then deposited into the solid "Halogenated
Organic Waste" container.[10]

Glassware Decontamination: Rinse contaminated glassware with a suitable solvent (e.qg.,
ethanol or acetone) and collect the rinsate in the liquid "Halogenated Organic Waste"
container.[10] After this initial rinse, the glassware can be washed according to standard
laboratory procedures.

Final Disposal: The final disposal of all waste containing 6-Bromo-1H-indazole-3-
carbonitrile must be carried out by a licensed and approved waste disposal facility, typically
through controlled incineration.[10] Do not dispose of this chemical down the drain or in
regular trash.[10]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://aksci.com/sds/5306CB_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301105_msds.pdf
https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/product/b1292560?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparatlon

Don Appropriate PPE

[ Work in Fume Hood j

Y
Prepare Work Area

Hangling
\

Weigh Compound
4

A

[ Transfer to Reaction j

Potential

Cleanup & Disposal v

[ Decontaminate Glassware j

\ 4 l
[ Segregate Halogenated Waste j [ Follow Spill Protocol j

A
Dispose of Waste |«
C

A

/

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 6-Bromo-1H-indazole-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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